Cas no 1383855-38-6 (2-bromo-5-chloro-4-methylbenzaldehyde)

• Product Name: 2-bromo-5-chloro-4-methylbenzaldehyde
• CAS No: 1383855-38-6
• MF: C₈H₆BrClO
• MW: 233.489640712738
• MDL: MFCD26402430
• CID: 2121888
• PubChem ID: 119031439
• Update Time: 2023-11-19

2-bromo-5-chloro-4-methylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-bromo-5-chloro-4-methylbenzaldehyde
• CID 119031439
• Benzaldehyde, 2-bromo-5-chloro-4-methyl-

• MDL： MFCD26402430
• Inchi： 1S/C8H6BrClO/c1-5-2-7(9)6(4-11)3-8(5)10/h2-4H,1H3
• InChI Key： HYFWTALXUZHXHJ-UHFFFAOYSA-N
• SMILES： BrC1=C(C=O)C=C(C(C)=C1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 151
• Topological Polar Surface Area: 17.1

Experimental Properties

• Density: 1.604±0.06 g/cm3(Predicted)
• Boiling Point: 279.5±35.0 °C(Predicted)